1-(4-fluorophenyl)-4-{[5-(4-fluorophenyl)-3-isoxazolyl]carbonyl}piperazine

• IUPAC Name: [5-(4-fluorophenyl)-1,2-oxazol-3-yl]-[4-(4-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H17F2N3O2/c21-15-3-1-14(2-4-15)19-13-18(23-27-19)20(26)25-11-9-24(10-12-25)17-7-5-16(22)6-8-17/h1-8,13H,9-12H2
• InChI Key: PBNPTYHYLRGNLW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=NOC(=C3)C4=CC=C(C=C4)F
• Molecular Formula: C20H17F2N3O2
• Molecular Weight: 369.4 g/mol

Description

1-(4-fluorophenyl)-4-{[5-(4-fluorophenyl)-3-isoxazolyl]carbonyl}piperazine, also known as F15063, is a compound that has gained interest in the scientific community due to its potential therapeutic effects. F15063 belongs to the class of piperazine derivatives and has been found to have a high affinity for serotonin receptors.

Mechanism of Action

1-(4-fluorophenyl)-4-{[5-(4-fluorophenyl)-3-isoxazolyl]carbonyl}piperazine acts as a partial agonist at the 5-HT1A receptor and an antagonist at the 5-HT2A receptor. It has been found to increase the release of serotonin in certain areas of the brain, such as the prefrontal cortex and hippocampus. This increase in serotonin release is thought to be responsible for the antidepressant and anxiolytic effects of 1-(4-fluorophenyl)-4-{[5-(4-fluorophenyl)-3-isoxazolyl]carbonyl}piperazine.
Biochemical and physiological effects:
1-(4-fluorophenyl)-4-{[5-(4-fluorophenyl)-3-isoxazolyl]carbonyl}piperazine has been found to have several biochemical and physiological effects. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. 1-(4-fluorophenyl)-4-{[5-(4-fluorophenyl)-3-isoxazolyl]carbonyl}piperazine has also been found to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress responses.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-4-{[5-(4-fluorophenyl)-3-isoxazolyl]carbonyl}piperazine has several advantages for lab experiments. It has a high affinity for serotonin receptors, making it a useful tool for studying the role of these receptors in various physiological and pathological conditions. However, 1-(4-fluorophenyl)-4-{[5-(4-fluorophenyl)-3-isoxazolyl]carbonyl}piperazine has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 1-(4-fluorophenyl)-4-{[5-(4-fluorophenyl)-3-isoxazolyl]carbonyl}piperazine. One direction is to investigate its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Another direction is to study the long-term effects of 1-(4-fluorophenyl)-4-{[5-(4-fluorophenyl)-3-isoxazolyl]carbonyl}piperazine on brain function and behavior. Additionally, there is a need for the development of more potent and selective compounds that target specific serotonin receptors.

Scientific Research Applications

1-(4-fluorophenyl)-4-{[5-(4-fluorophenyl)-3-isoxazolyl]carbonyl}piperazine has been the subject of several studies due to its potential therapeutic effects. It has been found to have a high affinity for serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. These receptors are involved in the regulation of mood, anxiety, and cognition. 1-(4-fluorophenyl)-4-{[5-(4-fluorophenyl)-3-isoxazolyl]carbonyl}piperazine has been investigated for its potential use in the treatment of depression, anxiety, and schizophrenia.